Cas no 3478-90-8 (4,4'-Diphenylbenzophenone)

4,4'-Diphenylbenzophenone Properties

Names and Identifiers

• 4,4'-Diphenylbenzophenone
• bis(4-phenylphenyl)methanone
• 4,4'-Diphenyl-benzophenon
• 4-Biphenylyl ketone
• bis(biphenyl-4-yl)methanone
• BIS(BIPHENYLYL) KETONE
• Bis-diphenylyl-keton
• di4-phenylphenyl ketone
• dibiphenyl-4-ylmethanone
• Dibiphenylketon
• 4,4'-Biphenylyl ketone
• Bis(1,1'-biphenyl-4-yl)methanone
• Di-4-biphenylyl ketone
• NSC 21390
• Di([1,1'-biphenyl]-4-yl)methanone
• Bis(4-biphenylyl) ketone
• AKOS024318974
• Di(4-biphenylyl)methanone
• SCHEMBL232724
• di-4 -biphenylyl ketone
• NSC21390
• AS-14552
• 4,4-Diphenylbenzophenone
• N11968
• 3478-90-8
• Dibiphenyl-4-yl-methanone
• MFCD00016575
• DTXSID30281360
• FT-0617100
• SY101140
• 4.4'-Diphenylbenzophenon
• QRQHCGWCUVLPSQ-UHFFFAOYSA-N
• NSC-21390
• CS-0332699
• BIS({[1,1'-BIPHENYL]-4-YL})METHANONE
• +Expand

• MDL： MFCD00016575
• InChIKey： QRQHCGWCUVLPSQ-UHFFFAOYSA-N
• Inchi： 1S/C25H18O/c26-25(23-15-11-21(12-16-23)19-7-3-1-4-8-19)24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18H
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1
• BRN： 1885447

Computed Properties

• Exact Mass: 334.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 334.136
• Heavy Atom Count: 26
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 6.25160
• PSA: 17.07000
• Refractive Index: 1.623
• Boiling Point: 523.7 °C at 760 mmHg
• Melting Point: 236 ºC
• Flash Point: 229.7 °C
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• Color/Form: White solid
• Solubility: Insoluble
• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),

4,4'-Diphenylbenzophenone Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25

4,4'-Diphenylbenzophenone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%